Cas no 1258075-91-0 (benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate)

• Product Name: benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate
• CAS No: 1258075-91-0
• MF: C₁₆H₂₁F₂NO₂
• MW: 297.340251684189
• CID: 5291444
• Update Time: 2025-10-29

benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, α-amino-4,4-difluoro-, phenylmethyl ester, (αS)-
• benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate

• Inchi： 1S/C16H21F2NO2/c17-16(18)8-6-12(7-9-16)10-14(19)15(20)21-11-13-4-2-1-3-5-13/h1-5,12,14H,6-11,19H2/t14-/m0/s1
• InChI Key： WGFBUVYCSCKMSJ-AWEZNQCLSA-N
• SMILES： C1(C[C@H](N)C(OCC2=CC=CC=C2)=O)CCC(F)(F)CC1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 372.9±22.0 °C(Predicted)
• pka: 7.66±0.33(Predicted)

Additional information on benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate

Introduction to Benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate (CAS No. 1258075-91-0)

Benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate (CAS No. 1258075-91-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl ester group and a 4,4-difluorocyclohexyl moiety, which contribute to its potential therapeutic applications.

The benzyl ester group in this compound is known for its stability and ability to modulate the pharmacokinetic properties of the molecule. This group can enhance the lipophilicity and bioavailability of the compound, making it more suitable for various drug delivery systems. The 4,4-difluorocyclohexyl moiety, on the other hand, introduces fluorine atoms that can significantly influence the compound's metabolic stability and receptor binding affinity.

Recent studies have explored the potential of benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can interact with specific neurotransmitter receptors, potentially modulating their activity and providing therapeutic benefits. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate exhibits potent activity against certain types of GABA receptors, which are implicated in conditions such as anxiety and epilepsy.

In addition to its potential in neurological disorders, benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate may have broad therapeutic applications beyond neurological disorders.

The synthesis of benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate involves several steps that require precise control over reaction conditions to ensure the formation of the desired stereoisomer. The key steps include the preparation of the 4,4-difluorocyclohexanecarboxylic acid derivative and its subsequent coupling with an amino acid precursor. The final step involves the formation of the benzyl ester through a reaction with benzyl alcohol under appropriate conditions.

One of the challenges in synthesizing benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate is achieving high enantiomeric purity. The presence of chiral centers in the molecule necessitates the use of chiral catalysts or resolving agents to ensure that the desired stereoisomer is obtained. Recent advancements in asymmetric synthesis techniques have made it possible to produce this compound with high enantiomeric excess (ee), which is crucial for its biological activity.

The pharmacokinetic properties of benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate in human subjects. Early results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings are promising and pave the way for further clinical development.

In conclusion, benzyl (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoate (CAS No. 1258075-91-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound holds significant promise for addressing unmet medical needs in various disease areas.